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Compound of Interest

Compound Name: Di-iso-propyl-d14-amine hcl

Cat. No.: B13837728

Get Quote

Executive Summary
Di-iso-propyl-d14-amine HCl (CAS: 1219803-88-9) is the stable hydrochloride salt of fully

deuterated diisopropylamine. In preliminary pharmaceutical research, it serves as the critical

precursor for generating Lithium Diisopropylamide-d14 (LDA-d14).

While standard LDA is ubiquitous in organic synthesis, its use in the preparation of deuterated

Active Pharmaceutical Ingredients (APIs) introduces a significant source of isotopic

contamination. This guide details the technical application of Di-iso-propyl-d14-amine HCl to
eliminate "proton leakage" during enolate generation, thereby maximizing isotopic incorporation

in "Deuterium Switch" drug candidates.

Part 1: Chemical Profile & Strategic Utility
The Deuterium Switch Context
In hit-to-lead optimization, researchers replace metabolic "soft spots" (labile C-H bonds) with C-

D bonds to retard metabolism via the Kinetic Isotope Effect (KIE). High isotopic purity (>99% D)

is non-negotiable for these studies to accurately assess metabolic stability and avoid regulatory

hurdles.
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The "Proton Leakage" Problem
When standard LDA (non-deuterated) is used to generate an enolate for subsequent

deuteration (e.g., quenching with D2O), the byproduct is standard diisopropylamine (

).

The Risk: The amine byproduct is not inert. It exists in equilibrium with the enolate.

The Mechanism: The

can donate its proton back to the enolate before the D2O quench, regenerating the non-
deuterated starting material.

The Solution: Using LDA-d14 generates diisopropylamine-d15 (

) as the byproduct. Even if equilibrium occurs, the amine donates a Deuterium atom,
preserving the isotopic integrity of the intermediate.

Technical Specifications
Property Value Notes

Compound Name Di-iso-propyl-d14-amine HCl Salt form for stability

Free Base CAS 70237-41-1 Generated in situ

Salt CAS 1219803-88-9 Storage form

Molecular Weight 151.74 g/mol vs. 137.65 g/mol (H-analog)

Isotopic Enrichment ≥ 98 atom % D Critical for MS standards

Appearance White crystalline solid Hygroscopic

Part 2: Activation Protocol (HCl to LDA-d14)
Objective: Convert the stable HCl salt into the reactive lithium amide base (LDA-d14) under

anhydrous conditions.

Reagents & Equipment
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Substrate: Di-iso-propyl-d14-amine HCl (1.0 equiv)

Base: n-Butyllithium (n-BuLi), 2.5 M in hexanes (2.05 equiv)

Note: 1 equiv removes HCl; 1 equiv lithiates the amine.

Solvent: Anhydrous THF (freshly distilled or from solvent system).

Apparatus: Flame-dried Schlenk flask, N2/Ar atmosphere, -78°C bath.

Step-by-Step Methodology
Suspension: In a flame-dried flask under Argon, suspend Di-iso-propyl-d14-amine HCl (1.0

g, 6.6 mmol) in anhydrous THF (15 mL). The salt will not fully dissolve initially.

Cryogenic Cooling: Cool the suspension to -78°C (dry ice/acetone).

First Lithiation (Free Basing): Dropwise add n-BuLi (1.05 equiv).

Observation: The suspension may clear slightly as the free amine is liberated.

Reaction:

.

Second Lithiation (Activation): After 15 minutes, add the remaining n-BuLi (1.0 equiv)

dropwise.

Critical: Maintain temperature below -20°C to prevent THF degradation by the strong

base.

Equilibration: Warm the solution to 0°C for 15 minutes to ensure complete formation of LDA-

d14.

Result: A pale yellow, homogeneous solution of LDA-d14 ready for use.

Part 3: Application - Isotopic Integrity in Enolate
Chemistry
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This workflow demonstrates the synthesis of a deuterated ketone (e.g., a deuterated analog of

a drug metabolite) where standard bases fail to achieve >95% D-incorporation.

The "No-Scramble" Workflow

Isotopic Scrambling Prevention

Di-iso-propyl-d14-amine HCl LDA-d14
(Active Base)

2.05 eq n-BuLi
THF, -78°C

Enolate Intermediate
(+ Diisopropylamine-d15)

Deprotonation

Target Drug
(Protiated)

Deuterated Drug
(>99% D)Quench with D2O

or CD3I

If Equilibrium Occurs:
Enolate + Amine-d15 <-> Ketone-D + Amide

(Only D is transferred)

Click to download full resolution via product page

Figure 1: The workflow for generating high-purity deuterated APIs. The use of LDA-d14

ensures that any reversible proton transfer involves deuterium, preventing re-protiation of the

substrate.

Experimental Execution
Substrate Addition: Cool the generated LDA-d14 solution to -78°C.

Enolization: Add the substrate (ketone/ester) dropwise. Stir for 30-60 minutes.

Insight: During this phase, the byproduct is Diisopropylamine-d15.

Quench: Add

(excess) or a deuterated electrophile (

).

Workup: Standard aqueous workup. The amine byproduct washes away.
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Part 4: Analytical Validation & Quality Control
Trustworthiness in deuterated synthesis requires rigorous validation of isotopic enrichment.

NMR Analysis (1H vs 2H)
1H NMR (Proton): The most immediate validation is the absence of signals.

Standard Diisopropylamine signals:

2.8 (septet), 1.0 (doublet).

Pass Criteria: No signals in these regions for the reagent blank.

13C NMR: Observe the

-carbon septet (due to C-D coupling) and

-carbon septet/multiad.

Shift: Isotope shift typically

to

ppm per D.

Mass Spectrometry (HRMS)
Calculate the theoretical mass shift.

M+0 (Protiated): Monitor for parent ion.

M+14 (Deuterated Reagent): Confirm the purity of the amine source.

M+n (Product): For the final drug, calculate the %D incorporation using the ratio of

isotopologue intensities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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